Cas no 697762-67-7 (Methyl 5-bromo-2-chloro-3-methoxybenzoate)

Methyl 5-bromo-2-chloro-3-methoxybenzoate is a substituted benzoate ester featuring bromo, chloro, and methoxy functional groups at the 5, 2, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern enables selective reactivity, facilitating further functionalization or coupling reactions. The ester group enhances solubility in organic solvents, simplifying purification and handling. The presence of halogen and methoxy substituents makes it a valuable precursor for constructing complex aromatic frameworks. High purity grades are available to ensure reproducibility in research and industrial processes. Its stability under standard storage conditions further supports its utility in synthetic workflows.

Methyl 5-bromo-2-chloro-3-methoxybenzoate structure

697762-67-7 structure

Product Name:Methyl 5-bromo-2-chloro-3-methoxybenzoate

CAS No:697762-67-7

MF:C₉H₈BrClO₃

MW:279.515021324158

MDL:MFCD29919371

CID:2951136

PubChem ID:58801718

Update Time:2025-05-27

Methyl 5-bromo-2-chloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- 2-氯-3-甲氧基-5-溴苯甲酸甲酯
- Methyl 5-bromo-2-chloro-3-methoxybenzoate
- Methyl 2-chloro-3-methoxy-5-bromobenzoate
- Benzoic acid, 5-bromo-2-chloro-3-methoxy-, methyl ester
- AMY41167
- XCB76267
- Methyl5-bromo-2-chloro-3-methoxybenzoate
- SY042737
- F52735
- MFCD29919371
- DB-130176
- BS-17452
- CS-0100494
- AKOS027325571
- SCHEMBL11948617
- IEMDCTKBMXAVHF-UHFFFAOYSA-N
- 697762-67-7
- MDL： MFCD29919371
- Inchi： 1S/C9H8BrClO3/c1-13-7-4-5(10)3-6(8(7)11)9(12)14-2/h3-4H,1-2H3
- InChI Key： IEMDCTKBMXAVHF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)Cl)OC

Computed Properties

Exact Mass: 277.93453g/mol
Monoisotopic Mass: 277.93453g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35.5

Methyl 5-bromo-2-chloro-3-methoxybenzoate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X07805-1g	Methyl 5-bromo-2-chloro-3-methoxybenzoate	697762-67-7	98%	1g	¥1701.0	2024-07-18
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